Cas no 1241688-73-2 (3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide)

3-(1-Benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide is a synthetic organic compound featuring a pyrazole core substituted with benzyl and phenyl groups, coupled with a cyano-functionalized butylamide side chain. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate for bioactive molecule synthesis. The presence of both aromatic and polar functional groups enhances its versatility in chemical modifications, enabling applications in drug discovery and ligand design. Its well-defined molecular architecture ensures reproducibility in synthetic routes, while the cyano group offers a reactive handle for further derivatization. The compound is typically characterized by high purity and stability under standard laboratory conditions.

3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide structure

1241688-73-2 structure

Product Name:3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide

CAS No:1241688-73-2

MF:C₂₄H₂₄N₄O

MW:384.473565101624

CID:6430764

PubChem ID:47092122

Update Time:2025-05-23

3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 1241688-73-2
- EN300-26688164
- Z991730314
- (E)-3-(1-benzyl-3-phenylpyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide
- 3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide
- Inchi： 1S/C24H24N4O/c1-2-9-22(16-25)26-23(29)15-14-21-18-28(17-19-10-5-3-6-11-19)27-24(21)20-12-7-4-8-13-20/h3-8,10-15,18,22H,2,9,17H2,1H3,(H,26,29)/b15-14+
- InChI Key： NWCQYRWXCKWPAZ-CCEZHUSRSA-N
- SMILES： O=C(/C=C/C1=CN(CC2C=CC=CC=2)N=C1C1C=CC=CC=1)NC(C#N)CCC

Computed Properties

Exact Mass: 384.19501140g/mol
Monoisotopic Mass: 384.19501140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 583
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 70.7Å²

3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26688164-0.05g	3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide	1241688-73-2	95.0%	0.05g	$212.0	2025-03-20

3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide Related Literature

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Additional information on 3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide

3-(1-Benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide

The compound 3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide, identified by the CAS registry number 1241688-73-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, characterized by its complex structure that includes a pyrazole ring, benzene rings, and a cyanobutyl group. The integration of these functional groups imparts unique properties, making it a subject of interest in contemporary research.

The molecular structure of this compound is notable for its heterocyclic pyrazole moiety, which is substituted with benzyl and phenyl groups. The presence of the propenamide group further enhances its reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive compounds with potential therapeutic applications. For instance, research has shown that pyrazole derivatives can exhibit anti-inflammatory, antioxidant, and anticancer activities, underscoring the significance of this compound in medicinal chemistry.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalytic systems and optimized reaction conditions has enabled chemists to achieve high yields and purity levels. Notably, the incorporation of the cyanobutyl group introduces steric and electronic effects that can be exploited in designing bioisosteric replacements or improving pharmacokinetic profiles.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the molecule plays a crucial role in stabilizing reactive intermediates during chemical transformations. This understanding has facilitated the design of more efficient synthetic pathways and has opened new avenues for exploring its applications in materials science.

From an application standpoint, this compound has shown promise in several areas. In drug discovery, it serves as a valuable lead compound for developing novel therapeutics targeting specific biological pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics, where it could potentially be employed as a component in light-emitting diodes or sensors.

In conclusion, the compound 3-(1-benzyl-3-phenyl-1H-pyrazol-4-yl)-N-(1-cyanobutyl)prop-2-enamide represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored functionalities. Its structure, synthesis, and applications continue to be subjects of intense research interest, driven by the quest for innovative solutions in medicine and materials science.